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Compound of Interest

Compound Name:
5-Chloro-2-

(trifluoromethyl)nicotinamide

Cat. No.: B15231268

Get Quote

Executive Summary
5-Chloro-2-(trifluoromethyl)nicotinamide (CAS: 1807220-81-0) is a critical pyridine-based

building block used in the development of agrochemicals (e.g., flonicamid analogs) and

pharmaceuticals targeting voltage-gated sodium channels (NaV1.8 inhibitors).

Market Reality: Unlike its carboxylic acid precursor, the amide form is frequently not a stock

catalog item at major distributors. It is often "Make-to-Order" (MTO) or requires custom

synthesis.

Strategic Recommendation: For rapid R&D access, the most reliable procurement strategy is to

source the precursor, 5-Chloro-2-(trifluoromethyl)nicotinic acid (CAS: 823222-02-2), and

perform a one-step amidation in-house or via a Contract Research Organization (CRO). This

guide details the sourcing landscape for the precursor, the price analysis, and the validated

technical protocol for conversion and quality assurance.

Chemical Profile & Identifiers[1][2][3][4][5][6][7]
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Precise identification is crucial due to the prevalence of regioisomers (e.g., 6-chloro or 4-

trifluoromethyl variants) which have distinct CAS numbers and reactivities.

Feature Target Molecule
Primary Commercial
Precursor

Name
5-Chloro-2-

(trifluoromethyl)nicotinamide

5-Chloro-2-

(trifluoromethyl)nicotinic acid

Structure
Pyridine ring with -Cl at C5, -

CF3 at C2, -CONH2 at C3

Pyridine ring with -Cl at C5, -

CF3 at C2, -COOH at C3

CAS Number 1807220-81-0 823222-02-2

Formula C7H4ClF3N2O C7H3ClF3NO2

Mol.[1][2][3][4] Weight 224.57 g/mol 225.55 g/mol

Availability Low (Make-to-Order) High (In Stock)

Sourcing Landscape: Suppliers & Price Analysis[1]
Primary Strategy: Sourcing the Acid Precursor (CAS
823222-02-2)
The acid is readily available from specialized fluorochemistry and heterocyclic building block

suppliers.

Table 1: Supplier & Price Matrix (Estimated R&D Scale)
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Supplier Tier
Representative
Vendors

Pack Size
Est. Price
(USD)

Lead Time

Tier 1 (Global

Distributors)

Sigma-Aldrich

(MilliporeSigma),

Fisher Scientific

250 mg $180 - $250 1-3 Days

Tier 2 (Specialty

Chemical)

BLD Pharm,

ChemScene,

Anichem

1 g $150 - $200 3-7 Days

Tier 3

(Bulk/CRO)

WuXi AppTec,

Enamine, Combi-

Blocks

10 g+
RFQ (approx.

$80/g)
2-4 Weeks

Note: Prices are indicative of Q1 2026 market rates and subject to fluctuation based on raw

material costs (fluorination reagents).

Secondary Strategy: Custom Synthesis of the Amide
If internal synthesis capabilities are unavailable, you must request a quote for CAS 1807220-

81-0.

Cost Multiplier: Expect to pay 3.0x – 5.0x the molar equivalent price of the acid.

Typical Quote: $800 - $1,200 for 1 gram (4-6 week lead time).

Sourcing Decision Logic
The following decision tree illustrates the optimal procurement path based on your project's

scale and timeline.
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Need 5-Chloro-2-(trifluoromethyl)nicotinamide

Required Quantity?

< 5 Grams (R&D)

> 100 Grams (Pilot)

Internal Chem Lab?

Contract CRO (FTE/FFS)
Lead Time: 4-8 Weeks

Bulk Quote Request

Buy Precursor Acid
(CAS 823222-02-2)

Yes No

Perform In-House Synthesis
(Protocol Below)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for 5-Chloro-2-(trifluoromethyl)nicotinamide.

Technical Protocol: Synthesis & Conversion
Objective: Convert commercially available 5-Chloro-2-(trifluoromethyl)nicotinic acid to the target

amide. Mechanism: Acid Chloride formation followed by Ammonolysis.

Reaction Scheme[4][6][10]
Activation: Carboxylic acid + Thionyl Chloride (
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)

Acid Chloride.

Amidation: Acid Chloride + Aqueous Ammonia (

)

Primary Amide.

Precursor Acid
(CAS 823222-02-2)

Acid Chloride
Intermediate

Target Amide
(CAS 1807220-81-0)

SOCl2, DMF (cat.)
Reflux, 2h

NH3 (aq) or NH3 (g)
0°C -> RT

Click to download full resolution via product page

Figure 2: Two-step synthesis pathway via acid chloride intermediate.

Step-by-Step Methodology
Note: All steps must be performed in a fume hood due to the release of HCl and

gases.

Step 1: Acid Chloride Formation

Charge a round-bottom flask with 1.0 eq of 5-Chloro-2-(trifluoromethyl)nicotinic acid.

Add dry Toluene (5-10 volumes) as solvent.

Add 1.5 - 3.0 eq of Thionyl Chloride (

).

Add 0.05 eq of DMF (Dimethylformamide) as a catalyst.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15231268/docs?utm_src=pdf-body-img#strategic-sourcing-synthesis-guide-5-chloro-2-trifluoromethyl-nicotinamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reflux at 80-100°C for 2-3 hours. Monitor by TLC (quench aliquot with methanol to check for

methyl ester formation).

Concentrate under reduced pressure to remove excess

and toluene. Result: Crude yellow oil/solid (Acid Chloride).

Step 2: Ammonolysis

Dissolve the crude acid chloride in dry Dichloromethane (DCM) or THF (5 volumes).

Cool the solution to 0°C in an ice bath.

Slowly add 5.0 eq of Aqueous Ammonia (25-28%) or bubble anhydrous ammonia gas

through the solution.

Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 1 hour.

Workup: Filter the precipitate (if solid) or separate the organic layer.[5] Wash organic layer

with water, brine, and dry over

.

Concentrate to yield the crude amide.

Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography

(Hexane/Ethyl Acetate).

Quality Assurance & Validation Protocols
Trustworthiness in sourcing depends on rigorous validation. Whether you synthesize it or buy it,

the following analytical controls are mandatory.

Critical Impurity Profile
When analyzing the final product, look for these specific impurities:

Unreacted Acid (Precursor): Due to incomplete conversion or hydrolysis of the acid chloride.
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Dimer Formation: Reaction of the acid chloride with the amide product (rare but possible).

Regioisomers: If the starting material was impure (e.g., 6-chloro isomer).

HPLC Method for Purity Assessment
This protocol separates the polar acid from the neutral amide.

Table 2: HPLC Method Parameters

Parameter Specification

Column
C18 Reverse Phase (e.g., Agilent Zorbax SB-

C18, 4.6 x 150mm, 5µm)

Mobile Phase A 0.1% Phosphoric Acid in Water

Mobile Phase B Acetonitrile (ACN)

Gradient
0-2 min: 10% B; 2-15 min: 10%

90% B; 15-20 min: 90% B

Flow Rate 1.0 mL/min

Detection
UV @ 254 nm (aromatic ring) and 220 nm

(amide bond)

Retention Time
Acid Precursor: ~6-8 min; Target Amide: ~9-11

min (Amide is less polar than ionized acid)

Acceptance Criteria
Purity:

95.0% (Area %)[6][7]

Appearance: White to off-white solid.

Identity (1H-NMR): Diagnostic peaks for the amide
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protons (broad singlets, typically

7.5 - 8.5 ppm in DMSO-

) and the aromatic pyridine protons.

Supply Chain Risks & Safety
Regulatory: The trifluoromethyl group often flags compounds for export control (dual-use

goods) in some jurisdictions. Ensure the supplier provides a valid End-User Statement (EUS)

if importing across borders.

Safety (SDS):

H315/H319: Causes skin and serious eye irritation.

Handling: Use standard PPE. The acid chloride intermediate is corrosive and moisture-

sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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